Cas no 1851203-96-7 (2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide)

2,6-Dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide is a halogenated sulfonamide compound with potential applications in pharmaceutical and agrochemical research. Its structure, featuring bromine and fluorine substituents, enhances reactivity and selectivity in electrophilic substitution and coupling reactions. The N-ethyl group improves solubility in organic solvents, facilitating synthetic modifications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of sulfonamide-based inhibitors or fluorinated aromatic derivatives. Its stability under standard conditions and well-defined reactivity profile make it suitable for precision organic synthesis. Researchers value its potential in constructing complex molecular frameworks with tailored electronic and steric properties.

2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide structure

1851203-96-7 structure

Product Name:2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide

CAS No:1851203-96-7

MF:C₈H₈Br₂FNO₂S

MW:361.026022911072

CID:6136485

PubChem ID:165961661

Update Time:2025-10-28

2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1851203-96-7
- EN300-1452804
- 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide
- Inchi： 1S/C8H8Br2FNO2S/c1-2-12-15(13,14)8-6(9)3-5(11)4-7(8)10/h3-4,12H,2H2,1H3
- InChI Key： BVUUTJYHICUOHQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1S(NCC)(=O)=O)Br)F

Computed Properties

Exact Mass: 360.86060g/mol
Monoisotopic Mass: 358.86265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 54.6Å²

2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1452804-0.05g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	0.05g	$624.0	2023-05-23
Enamine	EN300-1452804-0.1g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	0.1g	$653.0	2023-05-23
Enamine	EN300-1452804-0.25g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	0.25g	$683.0	2023-05-23
Enamine	EN300-1452804-0.5g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	0.5g	$713.0	2023-05-23
Enamine	EN300-1452804-1.0g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	1g	$743.0	2023-05-23
Enamine	EN300-1452804-2.5g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	2.5g	$1454.0	2023-05-23
Enamine	EN300-1452804-5.0g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	5g	$2152.0	2023-05-23
Enamine	EN300-1452804-10.0g	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	10g	$3191.0	2023-05-23
Enamine	EN300-1452804-50mg	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	50mg	$647.0	2023-09-29
Enamine	EN300-1452804-100mg	2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide	1851203-96-7	100mg	$678.0	2023-09-29

2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Additional information on 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide

Research Brief on 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1851203-96-7)

2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1851203-96-7) is a halogenated sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of bromine and fluorine atoms, along with the sulfonamide moiety, suggests its utility as a versatile intermediate or a bioactive molecule in pharmaceutical research.

Recent studies have focused on the synthesis and characterization of 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide, exploring its reactivity and potential as a building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable candidate for the development of novel therapeutic agents. Researchers have also investigated its physicochemical properties, including solubility, stability, and lipophilicity, which are critical for its pharmacokinetic profile.

In the context of medicinal chemistry, 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide has been evaluated for its biological activity. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes and receptors, suggesting its potential as a lead compound for further optimization. The sulfonamide group, in particular, is known to interact with biological targets, such as carbonic anhydrases and proteases, which are implicated in various diseases.

One of the key challenges in the development of 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide as a therapeutic agent is its potential toxicity and metabolic stability. Recent research has addressed these concerns by conducting detailed toxicological and metabolic studies. For instance, in vivo studies in animal models have provided insights into the compound's safety profile and its metabolic pathways, which are essential for its further development.

In addition to its potential therapeutic applications, 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide has also been explored for its utility in chemical biology. Its ability to act as a probe or a labeling agent has been investigated, leveraging its halogen atoms for further functionalization. This has opened up new avenues for its use in imaging and diagnostic applications, where its unique properties can be harnessed for targeted delivery and detection.

Overall, the latest research on 2,6-dibromo-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1851203-96-7) highlights its multifaceted potential in chemical biology and medicinal chemistry. While significant progress has been made in understanding its synthesis, reactivity, and biological activity, further studies are needed to fully exploit its therapeutic and diagnostic applications. Continued research efforts will undoubtedly shed more light on this promising compound and its role in advancing the field of biomedicine.